Cas no 2171418-79-2 (3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171418-79-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5860327
• PubChem ID: 165516948
• Update Time: 2025-10-28

3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 3-cyclopropyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1500402
• 2171418-79-2

• Inchi： 1S/C26H30N2O5/c1-3-22(24(31)28-26(2,14-23(29)30)16-12-13-16)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t22-,26?/m0/s1
• InChI Key： VPJJCFZFAXDVHT-CHQVSRGASA-N
• SMILES： OC(CC(C)(C1CC1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to 3-Cyclopropyl-3-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171418-79-2)

3-Cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171418-79-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. The combination of these elements makes it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The cyclopropyl group in this compound is known for its strain energy and reactivity, which can influence the conformational properties and biological activity of the molecule. The presence of the Fmoc protecting group is particularly important in peptide synthesis, as it allows for selective deprotection and controlled coupling reactions. This makes the compound a versatile building block in the development of peptides and peptidomimetics, which are crucial in drug discovery and development.

3-Cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has been extensively studied for its potential applications in various therapeutic areas. Recent research has focused on its use as an intermediate in the synthesis of novel antiviral agents, particularly those targeting viral proteases. The unique structural features of this compound allow it to mimic key substrates of viral proteases, thereby inhibiting their activity and preventing viral replication.

In addition to antiviral applications, this compound has shown promise in the development of anti-cancer drugs. Studies have demonstrated that derivatives of this compound can selectively target and inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

The synthesis of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling with a cyclopropyl-containing reagent. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the synthesis process and improve scalability.

The physicochemical properties of this compound have also been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 465 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature when stored under inert conditions.

In terms of safety and handling, while 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation.

The potential applications of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid extend beyond pharmaceuticals. It has also been explored for use in materials science, particularly in the development of functional polymers and coatings. The unique combination of functional groups in this compound allows for the creation of materials with tailored properties, such as enhanced mechanical strength or improved biocompatibility.

In conclusion, 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171418-79-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.